Cas no 2137649-44-4 (rac-methyl (1R,5R)-3-azabicyclo3.2.0heptane-1-carboxylate)

• Product Name: rac-methyl (1R,5R)-3-azabicyclo3.2.0heptane-1-carboxylate
• CAS No: 2137649-44-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD32633663
• CID: 4786465
• PubChem ID: 129322209
• Update Time: 2025-05-20

rac-methyl (1R,5R)-3-azabicyclo3.2.0heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate
• rac-methyl (1R,5R)-3-azabicyclo3.2.0heptane-1-carboxylate

• MDL： MFCD32633663
• Inchi： 1S/C8H13NO2/c1-11-7(10)8-3-2-6(8)4-9-5-8/h6,9H,2-5H2,1H3/t6-,8-/m0/s1
• InChI Key： CLEFZPCEAGICME-XPUUQOCRSA-N
• SMILES： O(C)C([C@@]12CNC[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 155.094628657 g/mol
• Monoisotopic Mass: 155.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 155.19

Additional information on rac-methyl (1R,5R)-3-azabicyclo3.2.0heptane-1-carboxylate

Rac-Methyl (1R,5R)-3-Azabicyclo[3.2.0]Heptane-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2137649-44-4, commonly referred to as rac-methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique bicyclic structure and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The bicyclic structure of this compound is a defining feature, comprising a fused bicyclo[3.2.0]heptane system with an azabicyclo configuration. The stereochemistry at the 1R and 5R positions plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in influencing the biological activity of such compounds, making them valuable candidates for drug design.

Synthesis methods for rac-methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate have evolved significantly over the past decade. Traditional approaches relied on multi-step reactions involving ring-closing metathesis or intramolecular cyclization, but modern techniques now incorporate more efficient catalytic systems and asymmetric induction strategies. These advancements have not only improved yield but also enhanced the control over stereochemistry, which is critical for its intended applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The methyl ester group attached to the bicyclic framework allows for controlled release properties, making it an attractive candidate for targeted drug delivery. Recent experiments have demonstrated its ability to encapsulate hydrophobic drugs within its structure, enhancing bioavailability and reducing side effects.

In addition to pharmaceutical applications, rac-methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate has shown potential in biomaterials science. Its rigid bicyclic structure provides mechanical stability, making it suitable for use in biocompatible polymers and scaffolds used in tissue engineering. Researchers are currently exploring its integration into hydrogels for controlled drug release applications.

The biological activity of this compound has also been a focal point of recent studies. Preclinical trials have indicated that it exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases.

Despite these advancements, challenges remain in fully harnessing the potential of rac-methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate. Issues such as scalability of synthesis and long-term biocompatibility need to be addressed before it can be transitioned into clinical use or large-scale industrial applications.

In conclusion, rac-methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate stands as a testament to the ingenuity of modern organic chemistry and pharmacology. Its unique structure and versatile properties continue to inspire innovative research across multiple disciplines.